Cas no 2229232-95-3 (1-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229232-95-3
• MF: C₁₀H₁₃BrOS
• MW: 261.178621053696
• CID: 5960268
• PubChem ID: 165693508
• Update Time: 2025-08-03

1-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropylmethanol
• EN300-1919227
• [1-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropyl]methanol
• 2229232-95-3

• Inchi： 1S/C10H13BrOS/c1-9(2)5-10(9,6-12)7-3-8(11)13-4-7/h3-4,12H,5-6H2,1-2H3
• InChI Key： WRDKZEQGHBTYHA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 259.98705g/mol
• Monoisotopic Mass: 259.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropylmethanol

Research Brief on 1-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2229232-95-3)

1-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2229232-95-3) is a synthetic intermediate of growing interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique cyclopropylmethanol scaffold and bromothiophene moiety, has recently been investigated for its potential applications in the development of novel therapeutics. The presence of the bromine atom offers opportunities for further functionalization, making it a versatile building block in organic synthesis.

Recent studies have highlighted the role of 1-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropylmethanol as a key intermediate in the synthesis of biologically active molecules. Its structural features are particularly relevant in the design of enzyme inhibitors and receptor modulators. For instance, derivatives of this compound have shown promise in targeting enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to 1-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropylmethanol and its subsequent conversion into more complex pharmacophores. The study emphasized the compound's stability under various reaction conditions, which is crucial for its utility in multi-step synthetic processes. Additionally, the bromothiophene group was found to enhance the binding affinity of resulting molecules to certain protein targets, as demonstrated by molecular docking studies.

Another significant development involves the use of this compound in the synthesis of potential antiviral agents. Preliminary results from in vitro assays indicate that some derivatives exhibit inhibitory activity against specific viral proteases. While these findings are still in the early stages, they underscore the compound's potential as a scaffold for antiviral drug development. Further optimization and in vivo studies are needed to fully evaluate its therapeutic potential.

The pharmacological profile of 1-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropylmethanol is also being investigated in the context of central nervous system (CNS) disorders. Its ability to cross the blood-brain barrier, combined with its modulatory effects on neurotransmitter systems, makes it a candidate for the development of neuroprotective agents. Recent preclinical studies have shown that certain analogs can mitigate oxidative stress in neuronal cells, pointing to possible applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a chemical perspective, the compound's synthesis has been optimized to improve yield and purity. Recent advancements in catalytic methods have enabled more efficient production, which is critical for scaling up potential drug candidates. The use of palladium-catalyzed cross-coupling reactions, in particular, has proven effective for introducing additional functional groups to the bromothiophene moiety, expanding the structural diversity of accessible derivatives.

In conclusion, 1-(5-bromothiophen-3-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2229232-95-3) represents a promising intermediate in medicinal chemistry with diverse applications. Its unique structural features and demonstrated biological activities warrant further investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in various therapeutic areas. The compound's versatility and synthetic accessibility position it as a valuable tool in the ongoing search for novel bioactive molecules.